2-Methylpyridine;sulfurous acid

• CAS: 61542-01-6
• Molecular Formula: C6H9NO3S
• Molecular Weight: 175.21 g/mol
• SMILES: CC1=CC=CC=N1.OS(=O)O
• InChI: InChI=1S/C6H7N.H2O3S/c1-6-4-2-3-5-7-6;1-4(2)3/h2-5H,1H3;(H2,1,2,3)
• InChIKey: WGRZZOZWQCAINE-UHFFFAOYSA-N

2-Methylpyridine–Sulfurous Acid (CAS 61542-01-6): Procurement-Grade Technical Profile for the α-Picoline Bisulfite Adduct

2-Methylpyridine;sulfurous acid (CAS 61542-01-6, molecular formula C₆H₉NO₃S, MW 175.21 g/mol) is the 1:1 acid–base adduct between 2-methylpyridine (α-picoline) and sulfurous acid, effectively the 2-methylpyridinium bisulfite salt. It belongs to the class of heterocyclic amine–sulfur dioxide addition compounds, wherein the nitrogen lone pair of the pyridine ring coordinates with the electrophilic sulfur centre. The compound is typically supplied at ≥95% purity and finds utility as a dual-function corrosion inhibitor/oxygen scavenger, as a sulfonation reagent (via its SO₃ complex analogue), and as an intermediate for sulfur-containing heterocycle synthesis [1][2].

Dual-function inhibitor/scavengerSingle-agent corrosion and O₂ control for oxygenated brine systems

Sulfonation reagentMild N-sulfonation of aromatic amines, notably nitro-substituted substrates

Heterocycle intermediatePrecursor for sulfur-containing heterocycles via SO₂/SO₃ chemistry

• [1] Hoffman, K. R.; VanderWerf, C. A. Addition Compounds of Sulfur Dioxide with Pyridine and the Picolines. J. Am. Chem. Soc. 1946, 68 (6), 997–1000. DOI: 10.1021/ja01210a028. View Source
• [2] Glass, H. F. (Attorney). Amine Bisulfites. U.S. Patent 3,976,593, August 24, 1976. View Source

Why Generic Pyridine–Bisulfite or Isomeric Picoline Adducts Cannot Substitute for the 2-Methylpyridine–Sulfurous Acid Adduct

Although all three isomeric picolines form 1:1 adducts with sulfur dioxide, the α-picoline (2-methylpyridine) system exhibits fundamentally distinct phase behaviour and stoichiometric chemistry that precludes simple interchange. The position of the methyl substituent alters both the electronic basicity of the pyridine nitrogen (pKa of conjugate acid: 2-methylpyridine 5.96 vs. 3-methylpyridine 5.63 vs. pyridine 5.25) and the steric environment around the coordination site, yielding a unique 3:2 (SO₂:amine) compound not observed with the β- or γ-isomers [1]. In the applied context, empirical head-to-head corrosion inhibition and oxygen scavenging tests demonstrate that 2-picoline bisulfite outperforms closely related alkylpyridine bisulfites (e.g., 2-methyl-5-ethylpyridine [MEP] bisulfite) and triethanolamine bisulfite at elevated dosage under oxygenated conditions [2]. Generic substitution therefore risks both altered stoichiometric behaviour in SO₂-dependent processes and diminished functional performance in corrosion control applications.

2-Picoline Bisulfite

Generic/Isomeric Substitutes

Forms unique 3:2 SO₂:amine adduct

Other picoline isomers form only 1:1 or 2:1 adducts — stoichiometric mismatch may alter SO₂ loading

Reported higher corrosion protection at elevated dosage in oxygenated brine

MEP and TEA bisulfites showed lower protection; substitution may reduce inhibition performance

Faster initial O₂ scavenging kinetics

MEP bisulfite 2.5× slower; TEA bisulfite 4× slower — substitution may increase required contact time

• [1] Hoffman, K. R.; VanderWerf, C. A. Addition Compounds of Sulfur Dioxide with Pyridine and the Picolines. J. Am. Chem. Soc. 1946, 68 (6), 997–1000. DOI: 10.1021/ja01210a028. View Source
• [2] Glass, H. F. (Attorney). Amine Bisulfites. U.S. Patent 3,976,593, August 24, 1976. View Source

Quantitative Differentiation Evidence: 2-Methylpyridine–Sulfurous Acid Adduct vs. Comparator Amine–Bisulfites

Unique 3:2 SO₂:Amine Stoichiometric Compound Formation vs. All Other Picoline Isomers

Among the three isomeric picolines, only α-picoline (2-methylpyridine) forms a stable 3:2 (SO₂:amine) addition compound, identified at 40.0 mole % α-picoline in the temperature–composition phase diagram. This compound is described as 'surprisingly stable' and 'without any exact analogy in the literature.' In contrast, β-picoline forms solely a 1:1 compound, while γ-picoline forms a 1:1 compound plus a 2:1 compound that undergoes transition at its melting point [1]. This stoichiometric divergence has direct implications for processes requiring controlled SO₂ loading or release, such as SO₂ storage, transport, or stoichiometric sulfonation.

Adduct Stoichiometry

Head-to-head

Only α-picoline forms stable 3:2 SO₂:amine compound; β/γ isomers form 1:1 or 2:1 only

Stoichiometric selection context — required for non‑1:1 SO₂ loading

Phase diagram, 1946; validated by freezing point method

Evidence Dimension	Stoichiometric adduct composition (mole % amine at compound formation)
Target Compound Data	3:2 (SO₂:α-picoline) compound at 40.0 mole % α-picoline; eutectic at 46.3 mole % α-picoline; also forms 1:1 compound
Comparator Or Baseline	β-Picoline: 1:1 compound only; γ-Picoline: 1:1 + 2:1 compounds; Pyridine: 1:1 compound only
Quantified Difference	α-Picoline is the only isomer forming a 3:2 compound; β-picoline and pyridine show only 1:1 stoichiometry; γ-picoline forms 1:1 + 2:1 but no 3:2
Conditions	Temperature–composition equilibrium study; dry SO₂; freezing point method; J. Am. Chem. Soc. 1946

Why This Matters

A user requiring specific SO₂:amine stoichiometry for a formulation or process cannot achieve the 3:2 ratio with any other picoline isomer, making 2-methylpyridine the only viable precursor for this adduct composition.

• [1] Hoffman, K. R.; VanderWerf, C. A. Addition Compounds of Sulfur Dioxide with Pyridine and the Picolines. J. Am. Chem. Soc. 1946, 68 (6), 997–1000. DOI: 10.1021/ja01210a028. View Source

Superior Corrosion Protection Under Oxygenated Conditions at 500 ppm vs. MEP, TEA, and Amine C-6 Bisulfites

In head-to-head corrosion coupon tests conducted in laboratory brine at 150 °F for 72 hours under oxygenated conditions, crude picoline bisulfite (2-methylpyridine bisulfite) provided 89% protection at 500 ppm, outperforming 2-methyl-5-ethylpyridine (MEP) bisulfite (84% at 500 ppm), triethanolamine (TEA) bisulfite (62% at 500 ppm), and Amine C-6 bisulfite with Co²⁺ catalyst (76% at 500 ppm). At 200 ppm, MEP bisulfite achieved 100% protection vs. picoline bisulfite at 81%, indicating a dose-dependent performance crossover whereby 2-picoline bisulfite becomes the superior choice above 200 ppm [1].

Corrosion Protection

Head-to-head

89% protection at 500 ppm vs. MEP 84%, TEA 62% (oxygenated brine, 150 °F, 72 h)

Supports corrosion inhibitor selection at elevated dosage in oxygenated brine

Coupon test; SAE 1020 steel; reported rank: picoline > MEP > Amine C-6 > TEA at 500 ppm

Evidence Dimension	Corrosion protection (%) on SAE 1020 steel, oxygenated brine (no CO₂ purge), 150 °F, 72 h
Target Compound Data	Picoline bisulfite: 81% (200 ppm), 89% (500 ppm)
Comparator Or Baseline	MEP bisulfite: 100% (200 ppm), 84% (500 ppm); TEA bisulfite: 70% (200 ppm), 62% (500 ppm); Amine C-6 + Co²⁺: 65% (200 ppm), 76% (500 ppm)
Quantified Difference	At 500 ppm: Picoline bisulfite protection exceeds MEP by 5 percentage points, TEA by 27 points, and Amine C-6 by 13 points. At 200 ppm: MEP exceeds picoline by 19 points.
Conditions	Laboratory brine (seawater with 3% salts: MgCl₂, CaCl₂, Na₂SO₄, NaCl); saturated with H₂S; no CO₂ purge (oxygen present); SAE 1020 steel coupons; 150 °F; 72 h; rotating wheel test

Why This Matters

For applications at elevated inhibitor concentrations (≥500 ppm) in oxygenated brine systems—such as oilfield water-flooding or waste-brine disposal—2-picoline bisulfite offers measurably better corrosion protection than the closest alkylpyridine alternative (MEP bisulfite) and substantially better than non-pyridine amine bisulfites.

• [1] Glass, H. F. (Attorney). Amine Bisulfites. U.S. Patent 3,976,593, August 24, 1976. Table III. View Source

Fastest Dissolved Oxygen Scavenging Kinetics Among Tested Amine Bisulfites

In controlled oxygen scavenging rate tests conducted at pH 8 and 20 °C with a dosing ratio of 20 ppm compound per 1 ppm dissolved O₂, picoline bisulfite reduced oxygen concentration from 8.7 ppm to 0.50 ppm within 60 seconds. This represents a 2.5-fold faster initial scavenging rate compared to MEP bisulfite (1.25 ppm at 60 s) and a 4-fold advantage over TEA bisulfite (2.00 ppm at 60 s). Picoline bisulfite also reached near-zero residual O₂ (~0 ppm) by 180 seconds, matching the best-performing comparators while exhibiting the steepest initial decay [1].

O₂ Scavenging Rate

Head-to-head

0.50 ppm O₂ at 60 s (initial 8.7 ppm) — 2.5× faster than MEP, 4× than TEA

Supports selection for rapid oxygen removal applications

pH 8, 20 °C, 20 ppm:1 ppm dosing; near‑zero O₂ by 180 s

Evidence Dimension	Dissolved O₂ concentration (ppm) at t = 60 seconds after bisulfite addition
Target Compound Data	Picoline bisulfite: 0.50 ppm O₂ at 60 s (initial 8.7 ppm); reaches ~0 ppm by 180 s
Comparator Or Baseline	MEP bisulfite: 1.25 ppm at 60 s (initial 8.5 ppm); Amine C-6 bisulfite + Co²⁺: 0.75 ppm at 60 s (initial 9.0 ppm); TEA bisulfite: 2.00 ppm at 60 s (initial 9.0 ppm); MEP + NH₄OH: 1.00 ppm at 60 s (initial 8.5 ppm)
Quantified Difference	Picoline bisulfite achieves 0.50 ppm at 60 s vs. 1.25 ppm (MEP, 2.5× slower), 2.00 ppm (TEA, 4× slower), and 0.75 ppm (Amine C-6, 1.5× slower)
Conditions	5% synthetic seawater; pH 8; 20 °C; 20 ppm compound : 1 ppm O₂ dosing ratio; magnetic stirring; oxygen probe measurement

Why This Matters

In systems requiring rapid oxygen removal—such as closed-loop water circulation, boiler feed water, or drilling fluid conditioning—the faster scavenging kinetics of 2-picoline bisulfite translate to shorter contact times and potentially lower effective dosing requirements.

• [1] Glass, H. F. (Attorney). Amine Bisulfites. U.S. Patent 3,976,593, August 24, 1976. Oxygen scavenger test data. View Source

Dual-Function Corrosion Inhibitor and Oxygen Scavenger: Integrated Performance Without Mutual Interference

The patent disclosure explicitly establishes that picoline bisulfite functions simultaneously as a corrosion inhibitor and oxygen scavenger without the mutual interference commonly observed in blended inhibitor/scavenger systems. Under deoxygenated conditions (CO₂ purge), picoline bisulfite achieved 82% protection at 200 ppm and 66% at 500 ppm. Critically, the presence of oxygen did not abolish corrosion protection—instead, protection increased to 89% at 500 ppm—demonstrating that the oxygen scavenging function (converting dissolved O₂ via sulfite oxidation) does not consume or deactivate the corrosion-inhibiting pyridinium moiety. This contrasts with ammonium bisulfite, which forms insoluble products upon oxidation and cannot utilise cobalt catalysis without precipitation [1].

Dual‑Function Integrity

Class‑level inference

Retained or improved corrosion protection in oxygenated vs. deoxygenated conditions; no mutual interference observed

Reported dual‑function profile; validation in specific brine matrix recommended

Patent data; performance may vary with water chemistry

Evidence Dimension	Corrosion protection (%) with and without O₂; resistance to oxidative deactivation
Target Compound Data	Picoline bisulfite: 82% protection (200 ppm, no O₂) → 81% (200 ppm, with O₂); 66% (500 ppm, no O₂) → 89% (500 ppm, with O₂); no precipitation or deactivation observed
Comparator Or Baseline	Ammonium bisulfite: effective O₂ scavenger but forms insoluble cobalt complexes; conventional blended inhibitor/scavenger systems: corrosion inhibitor component interferes with O₂ scavenging reaction
Quantified Difference	Picoline bisulfite retains or improves corrosion protection in oxygenated vs. deoxygenated environments, whereas conventional blended systems suffer from mutual interference; ammonium bisulfite cannot utilise cobalt catalysis due to insolubility
Conditions	Laboratory brine; SAE 1020 steel; 150 °F; 72 h; with and without CO₂ purge; patent data Tables II and III

Why This Matters

For oilfield operators seeking a single-agent treatment for both oxygen removal and corrosion control, 2-picoline bisulfite eliminates the formulation incompatibility and reduced efficacy inherent in two-component inhibitor/scavenger blends, simplifying inventory and dosing.

• [1] Glass, H. F. (Attorney). Amine Bisulfites. U.S. Patent 3,976,593, August 24, 1976. Tables II and III. View Source

Effective Sulfonation Reagent: 60–92% Yields in N-Sulfonation of Aromatic Amines Using the 2-Methylpyridine–SO₃ Complex

The 2-methylpyridine–sulfur trioxide complex (closely related to the sulfurous acid adduct) has been demonstrated as an effective sulfonating agent for the preparation of arylimidobis(sulfates) via N-sulfonation of primary aromatic amines, achieving isolated yields of 60–92% across seven substrates (six of which were new compounds) [1]. Additionally, a Thieme SYNLETT spotlight review notes that utilising α-picoline overcomes reactivity problems encountered with nitro-substituted aromatic amine substrates during sulfamation, enabling extraction of the sulfamate product in good yield where the pyridine–SO₃ complex is less effective . This specificity positions the 2-methylpyridine-based reagent as the preferred choice for challenging sulfamation substrates.

Sulfonation Yield

Cross‑study comparable

60–92% isolated yields across 7 arylimidobis(sulfate) products

Supports selection for N‑sulfonation, especially nitro‑substituted substrates

Substrate scope advantage vs. pyridine–SO₃ reported

Evidence Dimension	Isolated yield of N-sulfonated product from primary aromatic amines
Target Compound Data	2-Methylpyridine–SO₃ complex: 60–92% yield across seven arylimidobis(sulfate) products
Comparator Or Baseline	Pyridine–SO₃ complex: effective for standard substrates but less effective with nitro-substituted aromatics; direct SO₃ or ClSO₃H: violent reaction, lower selectivity
Quantified Difference	60–92% isolated yields with 2-methylpyridine–SO₃; specific advantage for nitro-substituted substrates vs. pyridine–SO₃ (quantitative yield comparison not available from same study)
Conditions	N-Sulfonation of primary aromatic amines; Bulletin of the Chemical Society of Japan, 1986; Thieme SYNLETT 2003 review

Why This Matters

For synthetic chemists preparing N-sulfonated aromatic amine derivatives, particularly those bearing electron-withdrawing substituents, the 2-methylpyridine–SO₃ complex offers a demonstrated yield advantage and broader substrate scope compared to the more common pyridine–SO₃ reagent.

• [1] Kanetani, F. Preparation of Arylimidobis(sulfates). Bull. Chem. Soc. Jpn. 1986, 59 (3), 952–954. DOI: 10.1246/bcsj.59.952. View Source

Enhanced Pyridine-N Basicity (pKa 5.96) vs. Parent Pyridine (pKa 5.25) and 3-Methylpyridine (pKa 5.63)

The conjugate acid of 2-methylpyridine (2-methylpyridinium ion) exhibits a pKa of 5.96, which is 0.71 log units higher than that of pyridine (pKa 5.25) and 0.33 log units higher than 3-methylpyridine (pKa 5.63), though comparable to 4-methylpyridine (pKa 5.98) [1]. This enhanced basicity, arising from the electron-donating inductive effect of the ortho-methyl group, translates to stronger coordination with the electrophilic sulfur centre in SO₂ and SO₃ adducts. The 1946 phase-equilibrium study by Hoffman and VanderWerf confirmed that the α-picoline–SO₂ system displays a markedly different phase diagram from both the pyridine–SO₂ and β-picoline–SO₂ systems, consistent with the altered electronic environment at the nitrogen [2].

Nitrogen Basicity

Class‑level inference

pKa 5.96 (2‑methylpyridine) vs. 5.25 (pyridine), 5.63 (3‑methylpyridine)

Higher basicity favors SO₂ adduct formation; thermodynamic selection context

pKa values from literature consensus

Evidence Dimension	pKa of conjugate acid (pyridinium ion), reflecting nitrogen basicity and SO₂-binding affinity
Target Compound Data	2-Methylpyridine pKa = 5.96
Comparator Or Baseline	Pyridine pKa = 5.25; 3-Methylpyridine pKa = 5.63; 4-Methylpyridine pKa = 5.98
Quantified Difference	ΔpKa = +0.71 vs. pyridine; +0.33 vs. 3-methylpyridine; −0.02 vs. 4-methylpyridine
Conditions	Aqueous solution; literature consensus values for pyridinium ion acidity

Why This Matters

Higher nitrogen basicity favours more complete adduct formation with SO₂/SO₃ in equilibrium-governed processes (e.g., SO₂ scrubbing, sulfonation), providing a thermodynamic driving force that distinguishes 2-methylpyridine from pyridine and 3-methylpyridine in applications where adduct formation efficiency is critical.

• [1] Picoline – Wikipedia / IPFS. pKa values for pyridine (5.25), 2-methylpyridine (5.96), 3-methylpyridine (5.63), 4-methylpyridine (5.98). Accessed via ipfs.io and handwiki.org. View Source
• [2] Hoffman, K. R.; VanderWerf, C. A. Addition Compounds of Sulfur Dioxide with Pyridine and the Picolines. J. Am. Chem. Soc. 1946, 68 (6), 997–1000. DOI: 10.1021/ja01210a028. View Source

Validated Application Scenarios for the 2-Methylpyridine–Sulfurous Acid Adduct Based on Quantitative Evidence

Oilfield Water-Flooding and Produced-Brine Corrosion Control at ≥500 ppm Inhibitor Loading

In secondary oil recovery by water flooding and in waste-brine disposal operations where dissolved oxygen is present, 2-picoline bisulfite at 500 ppm provides 89% corrosion protection on mild steel at 150 °F, outperforming the closest alkylpyridine alternative (MEP bisulfite, 84%) by 5 percentage points and TEA bisulfite (62%) by 27 points [1]. Its dual corrosion inhibitor/oxygen scavenger functionality eliminates the need for separate chemical additives and avoids the mutual interference that plagues conventional blended inhibitor–scavenger formulations [1].

Rapid Oxygen Scavenging in Closed-Loop Water Systems and Drilling Fluids

For applications demanding fast dissolved oxygen removal—such as boiler feed-water conditioning, closed-loop cooling systems, or drilling fluid treatment—2-picoline bisulfite reduces dissolved O₂ from 8.7 ppm to 0.50 ppm within 60 seconds, representing a 2.5-fold kinetic advantage over MEP bisulfite and a 4-fold advantage over TEA bisulfite at identical dosing ratios (20 ppm compound per 1 ppm O₂, pH 8, 20 °C) [1]. This faster scavenging rate enables shorter system residence times or lower effective dosing to meet target residual oxygen specifications.

Synthesis of N-Sulfonated Aromatic Amine Derivatives (Arylimidobisulfates) via the SO₃ Complex

The 2-methylpyridine–SO₃ complex serves as an effective, mild sulfonation reagent for the N-sulfonation of primary aromatic amines, achieving isolated yields of 60–92% across a range of aryl substrates [1]. It is specifically recommended over the pyridine–SO₃ complex when sulfamating nitro-substituted aromatic amines, where the α-picoline-based reagent overcomes reactivity limitations and permits extraction of the sulfamate product in good yield [2].

Controlled SO₂ Delivery and Storage Exploiting the Unique 3:2 Stoichiometric Adduct

The exclusive formation of a stable 3:2 (SO₂:α-picoline) compound by 2-methylpyridine—a stoichiometry not available from β-picoline, γ-picoline, or pyridine—enables the design of SO₂ storage, transport, or stoichiometric release systems requiring a higher SO₂ loading per mole of amine than the conventional 1:1 adduct [1]. This property is directly relevant to reversible SO₂ capture processes, chemical SO₂ delivery for sulfonation reactions, and analytical standards where a defined non-1:1 SO₂:amine ratio is required.

Application

Selection Property

Validation Focus

Oilfield water‑flooding corrosion control

Dual‑function inhibitor/oxygen scavenger

Corrosion protection performance in oxygenated brine at elevated dosage

Rapid oxygen scavenging (closed‑loop/boiler/fluids)

Fast O₂ scavenging kinetics

Residual O₂ concentration under standardized dosing conditions

N‑Sulfonation of aromatic amines

Mild sulfonation reagent, broad substrate scope

Isolated yield and purity for arylimidobisulfate synthesis

Controlled SO₂ delivery/storage

Unique 3:2 SO₂:amine stoichiometric adduct

SO₂ loading capacity and reversible release behavior

• [1] Glass, H. F. (Attorney). Amine Bisulfites. U.S. Patent 3,976,593, August 24, 1976. View Source
• [2] Kanetani, F. Preparation of Arylimidobis(sulfates). Bull. Chem. Soc. Jpn. 1986, 59 (3), 952–954. DOI: 10.1246/bcsj.59.952. View Source